- Highly Chemoselective Transamidation of Unactivated Tertiary Amides by Electrophilic N-C(O) Activation by Amide-to-Acyl Iodide Re-routing, Angewandte Chemie, 2022, 61(24),
Cas no 933-88-0 (o-Toluoyl chloride)
o-Toluoyl chloride structure
Product Name:o-Toluoyl chloride
CAS No:933-88-0
MF:C8H7ClO
MW:154.593581438065
MDL:MFCD00000668
CID:40321
PubChem ID:24847475
Update Time:2024-10-26
o-Toluoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- o-Toluoyl chloride
- o-Toluoyl chloride, 2-(Chlorocarbonyl)toluene
- o-Toluoyl chlori
- 2-methyl-benzoylchlorid
- o-Toluic acid chloride
- 2-TOLUOYL CHLORIDE
- 2-METHYLBENZOYL CHLORIDE
- Benzoyl chloride, 2-methyl-
- O-Methylbenzoyl Chloride
- 2-methylbenzoic acid chloride
- 2-methylbenzoic chloride
- 2-methyl-benzoyl chloride
- O-Methylbenzoyl
- ortho-toluoyl chloride
- o-Toluic chloride
- O-TOLUYL CHLORIDE
- o-Toluenecarbonyl chloride
- 2-Methylbenzoyl chloride (ACI)
- o-Toluoyl chloride (6CI, 7CI, 8CI)
- o-Toluoyl chloride,98%
- DB-265530
- o-methylbenzoylchloride
- 37808-28-9
- Methylbenzoyl chloride
- 2-Methylbenzoic Acid Chloride; 2-Methylbenzoyl Chloride; 2-Toluoyl Chloride; o-Methylbenzoyl Chloride; o-Toluic Acid Chloride
- o-Toluoyl chloride, 99%
- T0310
- AKOS005256976
- orthotoluoyl chloride
- EINECS 253-674-5
- 2-methyl-benzoic acid chloride
- STL141092
- UNII-J9YKN18E7R
- STR00279
- Q27281395
- o-toloyl chloride
- SCHEMBL93382
- 933-88-0
- 2-methyl benzoyl chloride
- J9YKN18E7R
- NS00039553
- Q-200304
- CCRIS 8618
- DTXSID1061314
- InChI=1/C8H7ClO/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H
- 2-methylbenzoylchloride
- DB-057397
- EINECS 213-273-8
- Toluoylchloride
- MFCD00000668
- EN300-56164
- F2190-0039
-
- MDL: MFCD00000668
- Inchi: 1S/C8H7ClO/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
- InChI Key: GPZXFICWCMCQPF-UHFFFAOYSA-N
- SMILES: O=C(C1C(C)=CC=CC=1)Cl
- BRN: 507933
Computed Properties
- Exact Mass: 154.01900
- Monoisotopic Mass: 154.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.185 g/mL at 25 °C(lit.)
- Melting Point: -18
- Boiling Point: 88-90 °C/12 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:170.6°F
Degrees Celsius:77°C - Refractive Index: n20/D 1.5549(lit.)
- Water Partition Coefficient: Reacts with water.
- PSA: 17.07000
- LogP: 2.37400
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
o-Toluoyl chloride Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H314,H335
- Warning Statement: P261,P280,P305+P351+P338,P310
- Hazardous Material transportation number:UN 3265 8/PG 2
- WGK Germany:3
- Hazard Category Code: 34-36/37
- Safety Instruction: S23-S26-S27-S36/37/39-S45-S24/25
- FLUKA BRAND F CODES:10-19-21
-
Hazardous Material Identification:
- Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.
- Safety Term:8
- Packing Group:II
- Risk Phrases:R34
- HazardClass:8
- PackingGroup:II
- TSCA:Yes
o-Toluoyl chloride Customs Data
- HS CODE:29163900
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
o-Toluoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD42115-5g |
2-Methylbenzoyl chloride |
933-88-0 | 98% | 5g |
¥30.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD42115-25g |
2-Methylbenzoyl chloride |
933-88-0 | 98% | 25g |
¥36.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD42115-100g |
2-Methylbenzoyl chloride |
933-88-0 | 98% | 100g |
¥81.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD42115-500g |
2-Methylbenzoyl chloride |
933-88-0 | 98% | 500g |
¥281.0 | 2024-04-17 | |
| Apollo Scientific | OR5314-100g |
2-Methylbenzoyl chloride |
933-88-0 | 98% | 100g |
£45.00 | 2023-09-02 | |
| Apollo Scientific | OR5314-500g |
2-Methylbenzoyl chloride |
933-88-0 | 99+% | 500g |
£44.00 | 2025-02-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000849-100g |
o-Toluoyl chloride |
933-88-0 | 98% | 100g |
¥81 | 2024-05-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000849-25g |
o-Toluoyl chloride |
933-88-0 | 98% | 25g |
¥35 | 2024-05-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000849-500g |
o-Toluoyl chloride |
933-88-0 | 98% | 500g |
¥274 | 2024-05-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O81630-500g |
O-Toluoyl chloride |
933-88-0 | 500g |
¥558.0 | 2021-09-08 |
o-Toluoyl chloride Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Dimethylformamide Solvents: Dichloromethane ; rt → 0 °C; 5 min, 0 °C
1.2 Reagents: Thionyl chloride ; 0 °C; 5 h, 85 °C
1.2 Reagents: Thionyl chloride ; 0 °C; 5 h, 85 °C
Reference
Production Method 2
Production Method 3
Production Method 4
Production Method 5
Production Method 6
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 0.5 - 3 h, rt
Reference
- Catalytic aza-Wittig Reaction of Acid Anhydride for the Synthesis of 4H-Benzo[d][1,3]oxazin-4-ones and 4-Benzylidene-2-aryloxazol-5(4H)-ones, ACS Catalysis, 2016, 6(6), 4010-4016
Production Method 7
Production Method 8
Production Method 9
Reaction Conditions
1.1 Catalysts: Dimethylformamide Solvents: Dichloromethane ; 5 min, 0 °C
1.2 Reagents: Oxalyl chloride ; 0 °C; 4 h, 25 °C
1.2 Reagents: Oxalyl chloride ; 0 °C; 4 h, 25 °C
Reference
- Simple and Practical Conversion of Benzoic Acids to Phenols at Room Temperature, Journal of the American Chemical Society, 2022, 144(34), 15894-15902
Production Method 10
Reaction Conditions
1.1 Catalysts: Dimethylformamide Solvents: Dichloromethane ; rt → 0 °C; 5 min, 0 °C
1.2 Reagents: Oxalyl chloride ; 12 h, rt
1.2 Reagents: Oxalyl chloride ; 12 h, rt
Reference
- Iridium-Catalyzed Ligand-Controlled Remote para-Selective C-H Activation and Borylation of Twisted Aromatic Amides, Angewandte Chemie, 2022, 61(27),
Production Method 11
Reaction Conditions
1.1 Catalysts: Dimethylformamide Solvents: Dichloromethane ; 5 min, 0 °C
1.2 Reagents: Oxalyl chloride ; 0 °C; 12 h, rt
1.2 Reagents: Oxalyl chloride ; 0 °C; 12 h, rt
Reference
- Amide Effects in C-H Activation: Noncovalent Interactions with L-Shaped Ligand for meta Borylation of Aromatic Amides, Angewandte Chemie, 2018, 57(48), 15762-15766
Production Method 12
Production Method 13
Production Method 14
Production Method 15
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Chloroform ; rt; rt → reflux; 5 h, reflux; reflux → 90 °C
Reference
- Study of synthesis and biological activity of novel N-tert-butyl biacyl hydrazine derivatives having benzofuranyl, Nanjing Nongye Daxue Xuebao, 2005, 28(4), 135-139
Production Method 16
Production Method 17
Reaction Conditions
1.1 Reagents: Cyanuric chloride Catalysts: 1-Pyrrolidinecarboxaldehyde Solvents: Acetonitrile ; 4 h, 80 °C
Reference
- Formamide catalyzed activation of carboxylic acids - versatile and cost-efficient amidation and esterification, Chemical Science, 2019, 10(31), 7399-7406
Production Method 18
Reaction Conditions
1.1 Reagents: Benzyltriphenylphosphonium chloride Catalysts: Bis(tri-tert-butylphosphine)palladium Solvents: Toluene ; 24 h, 22 °C → 110 °C
Reference
- A Palladium-Catalyzed Carbonylation Approach to Acid Chloride Synthesis, Journal of the American Chemical Society, 2013, 135(45), 16841-16844
Production Method 19
Production Method 20
o-Toluoyl chloride Raw materials
o-Toluoyl chloride Preparation Products
o-Toluoyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:933-88-0)o-Toluoyl chloride
Order Number:LE5930;LE1755108;LE15245
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:933-88-0)o-Toluoyl chloride
Order Number:sfd11502
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
o-Toluoyl chloride Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:933-88-0)o-Toluoyl chloride
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:933-88-0)o-Toluoyl chloride
Purity:99.9%
Quantity:200kg
Price ($):Inquiry